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Pefachrome FXa: Key Properties & Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pefachrome(R) fxa*

CAS No.: 80895-10-9

Cat. No.: S1938157

The table below summarizes the core technical data available for Pefachrome FXa.

Property Description / Value
Product Name Pefachrome FXa 8595 [1]
CAS Number 80895-10-9 [2]

Molecular Formula C25H38N807 - 2HCI (substrate); C25H38N807 - C2H402 (salt form) [1] [2]
Molecular Weight 714.6 g/mol (as -2HCI) [1]; 622.676 g/mol (salt form) [2]
Solubility > 10 mM in distilled water [1]

Storage Unopened: protected from moisture and light at 2-8°C [1]

A suggested experimental workflow for preparing and using the substrate is outlined in the diagram below.
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Protocol Details:

e Stock Solution: The manufacturer recommends dissolving Pefachrome FXa in distilled water to
create a stock solution with a concentration greater than 10 mM [1].

e Working Solution: For the micro-assay protocol, a 4 mM working solution in water is used [1].
Ensure the substrate is fully dissolved at this concentration before use.

¢ Buffer Condition: The assay should be performed in a 50 mM Tris-HCI buffer at pH 8.4 [1]. Using

the correct buffer is critical for proper enzyme activity.

Frequently Asked Questions
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How should | store Pefachrome FXa to ensure its stability?

The unopened product should be stored protected from moisture and light at 2-8°C and used by the expiry
date on the label [1]. The manufacturer also cautions that you should avoid contamination of the reagents

by micro-organisms [1].

What is the typical experimental protocol for measuring Factor
Xa activity?

A cited research protocol for measuring tissue factor activity on microparticles provides a reference method
[3]. The general principle involves activating Factor X to Factor Xa, which then cleaves the Pefachrome FXa

substrate. The rate of color change (measured at 405 nm) is proportional to Factor Xa activity [1] [3].

Troubleshooting & Information Gaps

The search results lack specific information on resolving solubility problems. If you encounter issues where
the substrate does not dissolve properly, consider these general troubleshooting steps and information

requests:

¢ Verify Solubility: The documented solubility of ">10 mM in distilled water" is high [1]. If you are
attempting to make a solution near or below 10 mM, solubility should not be the primary issue.

¢ Check for Degradation: While not covered in the search results, improper storage or using the
product past its expiry date can potentially lead to degradation and solubility problems. Always adhere
to the manufacturer's storage guidelines [1].

e Contact Experts: For unresolved issues, the most reliable course of action is to contact the
manufacturer (Pentapharm/DSM) or your local supplier directly. They possess the most detailed
technical knowledge about their product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Pefachrome FXa: Key Properties & Preparation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1938157#pefachrome-fxa-

solubility-issues-resolution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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